![molecular formula C10H16O B1618743 Teresantalol CAS No. 29550-55-8](/img/structure/B1618743.png)
Teresantalol
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Overview
Description
Teresantalol belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other. This compound exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, this compound is primarily located in the cytoplasm and membrane (predicted from logP).
Scientific Research Applications
Marine Environment Monitoring : The paper by Raiteri et al. (2018) discusses the metrological approach in monitoring marine environments. This research could be relevant if Teresantalol has marine applications or impacts.
Particulate Matter and Health Impacts : Godleski et al. (2011) conducted the TERESA study, focusing on the health impacts of particulate matter from coal-fired power plants and mobile sources. This could be indirectly relevant if this compound is involved in emissions or air quality research.
Topic Evolution in Scientific Articles : Masada and Takasu (2012) discuss a model for extracting topic evolutions in scientific articles, named TERESA, which could be used to track the evolution of research topics, possibly including this compound.
Agricultural Research : López-Granados et al. (2010) in their research on classifying irrigated crops could provide insights if this compound has agricultural applications.
Educational Applications in Science : Kirmaci, Buxton, and Allexsaht-Snider (2021) explored the role of dialogue in science education in their study about a Latina science teacher. This might be relevant if this compound is included in educational curricula or scientific communication.
Tele-Echography in Space Research : Vieyres et al. (2003) discussed the TERESA project for tele-echography, which could be indirectly relevant if this compound has applications in space or medical research.
Environmental Pollution Treatment : Hlihor et al. (2017) provided an overview on bioremediation practices, which might be relevant if this compound has environmental applications.
properties
CAS RN |
29550-55-8 |
---|---|
Molecular Formula |
C10H16O |
Molecular Weight |
152.23 g/mol |
IUPAC Name |
(2,3-dimethyl-3-tricyclo[2.2.1.02,6]heptanyl)methanol |
InChI |
InChI=1S/C10H16O/c1-9(5-11)6-3-7-8(4-6)10(7,9)2/h6-8,11H,3-5H2,1-2H3 |
InChI Key |
ZWUWJJHLJNLVDD-UHFFFAOYSA-N |
SMILES |
CC1(C2CC3C1(C3C2)C)CO |
Canonical SMILES |
CC1(C2CC3C1(C3C2)C)CO |
melting_point |
115°C |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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